4-tert-butyl-N-(tetrahydro-3-furanyl)benzamide

• IUPAC Name: 4-tert-butyl-N-(oxolan-3-yl)benzamide
• InChI: InChI=1S/C15H21NO2/c1-15(2,3)12-6-4-11(5-7-12)14(17)16-13-8-9-18-10-13/h4-7,13H,8-10H2,1-3H3,(H,16,17)
• InChI Key: VMQPYWRGAOXHTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2CCOC2
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

4-tert-butyl-N-(tetrahydro-3-furanyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a white crystalline powder that belongs to the class of amides and is commonly known as TFB.

Mechanism of Action

The mechanism of action of TFB is not fully understood. However, studies have shown that TFB can inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells. TFB has also been found to induce apoptosis, a process by which cancer cells undergo programmed cell death.
Biochemical and Physiological Effects
TFB has been found to have several biochemical and physiological effects. Studies have shown that TFB can inhibit the activity of certain enzymes that are involved in the metabolism of drugs, leading to increased drug concentrations in the body. TFB has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the primary advantages of TFB is its high purity, which makes it suitable for use in various lab experiments. TFB is also relatively stable, making it easy to handle and store. However, TFB is highly reactive with water and must be stored in a dry environment. Additionally, TFB is relatively expensive, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on TFB. One area of interest is the development of new drugs based on TFB. Researchers are also interested in studying the mechanism of action of TFB in more detail to better understand its potential applications. Additionally, studies are needed to determine the safety and toxicity of TFB in humans, which will be essential for the development of new drugs based on TFB.
Conclusion
4-tert-butyl-N-(tetrahydro-3-furanyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of TFB involves the reaction of 4-tert-butylbenzoyl chloride with tetrahydro-3-furanol in the presence of a base. TFB has been extensively studied for its potential applications in the development of new drugs, and its mechanism of action is not fully understood. TFB has several biochemical and physiological effects, and its advantages and limitations for lab experiments have been discussed. Finally, several potential future directions for research on TFB have been identified.

Synthesis Methods

The synthesis of TFB involves the reaction of 4-tert-butylbenzoyl chloride with tetrahydro-3-furanol in the presence of a base such as potassium carbonate. The reaction takes place at room temperature and yields TFB as a white crystalline solid with a purity of over 95%.

Scientific Research Applications

TFB has been extensively studied for its potential applications in various scientific fields. One of the primary applications of TFB is in the development of new drugs. TFB has been found to exhibit significant activity against various cancer cell lines, including prostate, breast, and lung cancer cells. Studies have also shown that TFB can inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.